Cas no 56941-72-1 (1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester)

• Product Name: 1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester
• CAS No: 56941-72-1
• MF: C₁₆H₁₈O₈
• MW: 338.309325695038
• CID: 372894
• PubChem ID: 143432
• Update Time: 2025-04-19

1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylic acid, dipropyl ester
• 1,2,4,5-Benzene-tetracarboxylic acid, dipropyl ester
• 2,5-bis(propoxycarbonyl)terephthalic acid
• SCHEMBL11577038
• 56941-72-1
• DTXSID50205482

• Inchi： 1S/C16H18O8/c1-3-5-23-15(21)11-7-10(14(19)20)12(8-9(11)13(17)18)16(22)24-6-4-2/h7-8H,3-6H2,1-2H3,(H,17,18)(H,19,20)
• InChI Key： UMPAINQRYDYVBA-UHFFFAOYSA-N
• SMILES： O(CCC)C(C1C=C(C(=O)O)C(C(=O)OCCC)=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 338.10014
• Monoisotopic Mass: 338.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.319
• Boiling Point: 551.1°Cat760mmHg
• Flash Point: 200.8°C
• Refractive Index: 1.554
• PSA: 127.2